Cas no 94086-79-0 (Benzenamine,3-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product Name: Benzenamine,3-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 94086-79-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 811851
• PubChem ID: 414213
• Update Time: 2025-05-20

Benzenamine,3-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(4,5-dihydro-1H-imidazol-2-yl)-
• 3-(4,5-dihydro-1H-imidazol-2-yl)aniline
• Q27231415
• HMS1538L15
• SCHEMBL4094123
• HCJAVYDERMMIDO-UHFFFAOYSA-N
• NS00039963
• 94086-79-0
• TimTec1_001665
• EU-0086620
• NCGC00174187-01
• Phenylamine, 3-(4,5-dihydro-1H-imidazol-2-yl)-
• UNII-0196353FZ5
• AKOS001740539
• 2-(M-AMINOPHENYL)IMIDAZOLINE
• EINECS 301-869-1
• DTXSID50240398
• 0196353FZ5
• Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)-

• Inchi： 1S/C9H11N3/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6H,4-5,10H2,(H,11,12)
• InChI Key： HCJAVYDERMMIDO-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=C(C=2)N)=NCC1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.4Ų

Additional information on Benzenamine,3-(4,5-dihydro-1H-imidazol-2-yl)-

Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)- (CAS No. 94086-79-0)

Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)-, also known by its CAS registry number CAS No. 94086-79-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of aromatic amines and features a unique structure that combines a benzene ring with an imidazole moiety. The imidazole group, which is a five-membered heterocyclic ring containing two nitrogen atoms, contributes to the compound's versatility and reactivity.

The molecular formula of Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)- is C₈H₉N₃, and its molecular weight is approximately 157.19 g/mol. The compound exists as a solid at room temperature and has a melting point of around 215°C. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various synthetic applications.

The synthesis of Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)- typically involves a two-step process: the preparation of the imidazole ring followed by its coupling with an aromatic amine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of applications, Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)- has found utility in several areas:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer and neurodegenerative diseases.
• Catalysis: Due to its nitrogen-rich structure, it acts as a ligand in transition metal catalysts for reactions like hydrogenation and cross-coupling.
• Materials Science: It is used in the preparation of advanced materials such as conductive polymers and coordination polymers.

A recent study published in the journal Nature Communications highlighted the role of CAS No. 94086-79-0 in enhancing the efficiency of perovskite solar cells through its use as a hole transport material. This breakthrough underscores the potential of this compound in renewable energy technologies.

In addition to its practical applications, Benzenamine, 3-(4,5-dihydro-1H-imidazol-2-yl)- has been extensively studied for its electronic properties. Computational chemistry techniques have revealed that the compound exhibits unique charge transport characteristics due to its conjugated π-system and nitrogen-containing functional groups.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it has low toxicity towards aquatic organisms when properly managed during industrial processes. However, further investigations are needed to assess its long-term effects on ecosystems.

In conclusion, CAS No. 94086-79-0, orBenzeneamine derivative with an imidazole group, represents a versatile building block with promising applications across multiple disciplines. As research continues to uncover new functionalities and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.